Cas no 496-72-0 (3,4-Diaminotoluene)

• Product name: 3,4-Diaminotoluene
• CAS No: 496-72-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00007728
• CID: 37787
• PubChem ID: 24860746

3,4-Diaminotoluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminotoluene
• 3,4-Toluenediamine
• 4-Methyl-1,2-phenylenediamine~3,4-Toluenediamine
• 4-methylbenzene-1,2-diamine
• 4-Methyl-o-phenylenediamine
• Tolylene-3,4-diamine
• 1,2-Benzenediamine, 4-methyl-
• 4-Methyl-1,2-phenylenediamine
• Toluene-3,4-diamine
• 4-Methyl-1,2-benzenediamine
• 3,4-Tolylenediamine
• 3,4-Toluylenediamine
• 1,2-Diamino-4-methylbenzene
• 4-Methyl-1,2-diaminobenzene
• 3,4-Diamino-1-methylbenzene
• 2-amino-4-methylphenylamine
• OE7HJ54P5C
• DGRGL
• 3,5-Cyclohexadiene-1,2-diimine, 4-methyl-
• 3,4-Diaminotoluene, 97%
• NCGC00259298-01
• CCRIS 4611
• UNII-OE7HJ54P5C
• Tox21_300507
• (2-amino-5-methyl-phenyl)-amine
• 4377-72-4
• Tolue- ne-3,4-Diamine
• NCGC00091277-01
• DIAMINOTOLUENE, 3,4-
• NSC1495
• D77752
• Q26841301
• DTXSID20420347
• BRN 0507965
• AC-907/25014184
• DTXSID9024930
• HMS3039M17
• SCHEMBL102738
• NCGC00091277-03
• 4-Methyl-o-phenylenediamine, purum, >=98.0% (NT)
• Tox21_201749
• 3,4-DIAMINOTOLUENE [HSDB]
• STK895715
• 496-72-0
• MFCD00007728
• 3,4 diamino toluene
• CHEMBL1319452
• BBL013178
• WLN: ZR BZ D1
• NCGC00091277-02
• SMR001371992
• 4-methyl-benzene-1,2-diamine
• W-106015
• F0001-1293
• InChI=1/C7H10N2/c1-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H
• 1ST000544
• DB-051663
• NS00009797
• EN300-41268
• CAS-496-72-0
• 4-13-00-00260 (Beilstein Handbook Reference)
• 4-methyl-benzene-1, 2-diamine
• HSDB 6070
• AKOS001476169
• D0125
• 3,4-Diaminotoluene, 99%, purified by sublimation
• aniline, 2-amino-4-methyl-
• NCGC00091277-06
• NCGC00091277-05
• NCGC00254324-01
• NSC 1495
• STR02446
• NCGC00091277-04
• DTXCID104930
• EINECS 207-826-2
• 3,4-toluene diamine
• MLS002454370
• 3,4-Toluendiamine
• AC-10826
• Z394649898
• NSC-1495
• 636-24-8
• 4-Methyl-o-phenylenediamine, Vetec(TM) reagent grade, 97%
• 9AY
• CS-W013550
• 1,2Diamino4methylbenzene
• WZB82057
• Toluene3,4diamine
• 4Methyl1,2phenylenediamine
• 3,4Tolylenediamine
• 207-826-2
• MSK000544
• TOLUENE, 3,4-DIAMINO
• 1,2Benzenediamine, 4methyl
• 3,4Diamino1methylbenzene
• 4Methylophenylenediamine
• TOLUENE-3,4-DIAMINE [INCI]
• 2-AMINO-5-METHYLANILINE
• 3,4Toluylenediamine
• 4Methyl1,2diaminobenzene
• 4-METHYL-2-AMINOANILINE
• 4Methyl1,2benzenediamine
• 3,4Toluenediamine

• MDL： MFCD00007728
• Inchi： 1S/C7H10N2/c1-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3
• InChI Key： DGRGLKZMKWPMOH-UHFFFAOYSA-N
• SMILES： N([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1N([H])[H]
• BRN： 0507965

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Tautomer Count: nothing
• Topological Polar Surface Area: 52
• Surface Charge: 0

Experimental Properties

• Color/Form: Flake crystals were obtained from petroleum ether.
• Density: 1.2207 (rough estimate)
• Melting Point: 87-89 °C (lit.)
• Boiling Point: 155-156 °C/18 mmHg(lit.)
• Flash Point: 155-156°C/18mm
• Refractive Index: 1.5103 (estimate)
• Water Partition Coefficient: 16 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 52.04000
• LogP: 2.32180
• Sensitiveness: Sensitive to air
• Solubility: Soluble in water.

3,4-Diaminotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S61-S36/37/39
• RTECS：XS9820000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• TSCA：Yes
• Risk Phrases：R22; R36; R40; R52/53
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• HazardClass：6.1(b)

3,4-Diaminotoluene Customs Data

• HS CODE：29215119
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,4-Diaminotoluene

3,4-Diaminotoluene: A Comprehensive Overview

3,4-Diaminotoluene, also known as o-diaminotoluene, is a versatile aromatic amine compound with the CAS number 496-72-0. This compound has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and the latest advancements in its applications.

The molecular structure of 3,4-diaminotoluene consists of a toluene ring (a methyl-substituted benzene) with two amino groups (-NH₂) attached at the ortho positions. This arrangement imparts the compound with distinct reactivity and functionality. The presence of two amino groups allows for various chemical transformations, making it a valuable intermediate in organic synthesis.

One of the most notable aspects of 3,4-diaminotoluene is its role as a precursor in the production of polyamides. These polymers are widely used in textiles, fibers, and engineering plastics due to their high tensile strength and thermal stability. Recent studies have explored the use of 3,4-diaminotoluene in synthesizing novel polyamide materials with enhanced mechanical properties and improved resistance to environmental factors.

In addition to its role in polymer chemistry, 3,4-diaminotoluene has found applications in pharmaceuticals and agrochemicals. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing bioactive molecules. Researchers have reported successful incorporation of 3,4-diaminotoluene into drug delivery systems, where it serves as a scaffold for attaching therapeutic agents and targeting moieties.

The synthesis of 3,4-diaminotoluene involves several methods, including reduction of nitro derivatives and direct amination of toluene derivatives. Recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For instance, catalytic hydrogenation using palladium-based catalysts has been optimized to achieve higher yields and lower energy consumption.

From an environmental standpoint, understanding the behavior of 3,4-diaminotoluene in different media is crucial for assessing its impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but can persist in anaerobic environments. Efforts are underway to develop remediation strategies for contaminated sites using microbial degradation techniques.

In conclusion, 3,4-diaminotoluene remains a pivotal compound in organic synthesis with diverse applications across multiple industries. Its continued exploration in cutting-edge research ensures that new uses will emerge in the foreseeable future. As scientists strive to optimize its synthesis and application processes, 3,4-diaminotoluene will undoubtedly play an even more significant role in shaping modern materials science and beyond.